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Compound of Interest

N-Boc-1-pivaloyl-D-erythro-
Compound Name:
sphingosine

Cat. No.: B15548772

Essential Safety and Handling Guide for N-Boc-
1-pivaloyl-D-erythro-sphingosine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Boc-1-pivaloyl-D-erythro-sphingosine. The
following procedures and recommendations are based on established best practices for
handling similar chemical compounds, in the absence of a specific Safety Data Sheet (SDS) for
this exact molecule.

Personal Protective Equipment (PPE)
Recommendations

Proper selection and use of Personal Protective Equipment (PPE) are paramount to ensure
personal safety when handling N-Boc-1-pivaloyl-D-erythro-sphingosine. The following table
summarizes the recommended PPE for various laboratory operations.
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Operation

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing and
Solids Handling

Safety glasses
with side shields

or goggles

Nitrile or latex

gloves

Laboratory coat

Recommended if
not handled in a

fume hood

Not generally

Solution Safety glasses o -
) o ) Nitrile or latex required if
Preparation and with side shields Laboratory coat )
gloves handled in a
Transfers or goggles
fume hood
) Recommended,
Chemical safety o ] )
Large-Scale Nitrile or latex especially if there

Operations (>19)

goggles and/or

face shield

gloves

Laboratory coat

is a risk of

aerosolization

Cleaning and

Decontamination

Chemical safety

goggles

Nitrile or latex

gloves

Laboratory coat

Not generally

required

Experimental Protocols: Donning and Doffing PPE

Donning (Putting On) PPE:

e Hand Hygiene: Start by washing your hands thoroughly with soap and water.

e Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

» Respiratory Protection (if required): If the procedure requires respiratory protection, put on

your respirator now. Ensure it fits correctly and you have performed a seal check.

o Eye Protection: Put on safety glasses, goggles, or a face shield.

e Gloves: Put on your gloves last. Ensure the cuffs of the gloves go over the cuffs of your lab

coat sleeves.

Doffing (Taking Off) PPE:
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o Gloves: Remove gloves first. Peel one glove off by grasping the cuff and pulling it inside out.
With your ungloved hand, slide your fingers under the cuff of the remaining glove and peel it
off, inside out, over the first glove.

o Gown/Lab Coat: Unbutton your lab coat. Peel it off your shoulders, turning the sleeves inside
out as you remove it. Fold the contaminated side inward and dispose of it in the appropriate
waste container.

e Hand Hygiene: Wash your hands.

o Eye Protection: Remove eye protection by handling the earpieces or strap.
o Respiratory Protection (if required): Remove your respirator.

» Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Disposal Plan for Contaminated PPE

All disposable PPE used when handling N-Boc-1-pivaloyl-D-erythro-sphingosine should be
considered chemically contaminated waste.

PPE Item Disposal Procedure

Dispose of in a designated chemical waste

Gloves . . .
container immediately after removal.
Disposable Lab Coat Place in a designated chemical waste bag.
If contaminated, place in a designated, labeled
Reusable Lab Coat laundry bag for professional cleaning. Do not
take it home.
Safety Glasses/Goggles Clean and decontaminate before reuse.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling N-Boc-1-pivaloyl-D-erythro-
sphingosine.
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Caption: PPE selection workflow for handling N-Boc-1-pivaloyl-D-erythro-sphingosine.

« To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-1-
pivaloyl-D-erythro-sphingosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548772#personal-protective-equipment-for-
handling-n-boc-1-pivaloyl-d-erythro-sphingosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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